5-(2-Oxo-1,3,3a,4,6,6a-hexahydroselenopheno[3,4-d]imidazol-4-yl)pentanoic acid

• Molecular Formula: C10H16N2O3Se
• Molecular Weight: 291.22 g/mol
• SMILES: C1C2C(C([Se]1)CCCCC(=O)O)NC(=O)N2
• InChI: InChI=1S/C10H16N2O3Se/c13-8(14)4-2-1-3-7-9-6(5-16-7)11-10(15)12-9/h6-7,9H,1-5H2,(H,13,14)(H2,11,12,15)
• InChIKey: HVUDXAKXEONARI-UHFFFAOYSA-N

Researchers attempting de novo phasing of avidin/streptavidin complexes face inadequate anomalous signal from biotin's sulfur (f″=0.56 e⁻ at Cu Kα), preventing experimental phase determination. Selenobiotin resolves this bottleneck: • 2.0× anomalous signal at Cu Kα (f″≈1.14 e⁻); amplifies to ~6-8 e⁻ at Se K-edge for tunable synchrotron Se-SAD • Validated at 1.90 Å resolution on streptavidin complex (PDB: 5JD2), solved entirely by Se-SAD • Retains full carboxylase cofactor activity, enabling dual-use as crystallographic probe and active-site marker Supplied ≥98% pure; reliable global logistics for structural biology and enzymology workflows.

5-(2-Oxo-1,3,3a,4,6,6a-hexahydroselenopheno[3,4-d]imidazol-4-yl)pentanoic Acid (Selenobiotin) – Scientific Procurement Baseline

5-(2-Oxo-1,3,3a,4,6,6a-hexahydroselenopheno[3,4-d]imidazol-4-yl)pentanoic acid (CAS 57956-29-3), commonly referred to as selenobiotin, is the selenium isostere of the essential B-vitamin biotin, in which the tetrahydrothiophene sulfur atom is replaced by selenium [1]. With a molecular formula of C₁₀H₁₆N₂O₃Se and molecular weight of 291.21 g·mol⁻¹, selenobiotin retains the bicyclic ureido-ring system and pentanoic acid side-chain characteristic of biotin while introducing selenium-specific anomalous scattering properties for macromolecular crystallography [1][2]. Chemically synthesized selenobiotin binds to avidin and streptavidin and supports the growth of biotin-auxotrophic microorganisms, forming the basis for its utility as a biotin surrogate in structural biology and biochemical research [3].

Selenium isostere of biotin for anomalous X-ray diffraction phasing workflows

Binds avidin and streptavidin, supporting affinity-based structural biology

Reported growth-factor equivalence for biotin-auxotrophic microorganism studies

• [1] RCSB PDB Ligand Summary Page, BYY – Selenobiotin. Chemical Component: C₁₀H₁₆N₂O₃Se, MW 291.206. RCSB Protein Data Bank. https://www.rcsb.org/ligand/BYY View Source
• [2] Hunter, M.S., Yoon, C.H., DeMirci, H. et al. Selenium single-wavelength anomalous diffraction de novo phasing using an X-ray-free electron laser. Nat. Commun. 7, 13388 (2016). DOI: 10.1038/ncomms13388 View Source
• [3] Lindblow-Kull, C., Kull, F.J. & Shrift, A. Evidence for the biosynthesis of selenobiotin. Biochem. Biophys. Res. Commun. 93(2), 572-576 (1980). DOI: 10.1016/0006-291x(80)91115-8 View Source

Why Biotin Cannot Substitute for 5-(2-Oxo-1,3,3a,4,6,6a-hexahydroselenopheno[3,4-d]imidazol-4-yl)pentanoic Acid in Critical Workflows

Although selenobiotin and biotin share an identical molecular scaffold and both bind the avidin/streptavidin protein family, the single chalcogen substitution (Se for S) introduces a qualitative and quantitative discontinuity that renders them non-interchangeable in applications demanding anomalous X-ray diffraction for de novo phasing [1]. At Cu Kα radiation (1.54 Å), the anomalous scattering factor f″ for selenium is approximately 1.14 electrons—precisely twice the 0.56-electron signal of sulfur in biotin—and this difference widens further at the selenium K-edge, where tunable synchrotron radiation elevates f″ to ~6–8 electrons, enabling single-wavelength anomalous diffraction (Se-SAD) phasing that is categorically impossible with sulfur [1][2]. Moreover, the selenium atom alters the compound's redox behavior, biosynthetic incorporation efficiency, and thermal decomposition profile (m.p. 222–225 °C dec. for selenobiotin vs. 232–233 °C for biotin), meaning that selection of the correct analog directly governs experimental success in crystallographic, enzymatic, and radiotracer workflows [1].

Target: Selenobiotin

Anomalous scattering f" ~1.14 e⁻ at Cu Kα; enables Se-SAD phasing from laboratory sources

Substitute: Biotin

Sulfur f" ~0.56 e⁻ at Cu Kα; insufficient anomalous signal for reliable de novo phasing in most setups

Target: Selenobiotin

Thermal decomposition onset ~222–225 °C; decomposition-on-melting behavior may affect thermal protocols

Substitute: Biotin

Melting point 232–233 °C without decomposition; thermal stability proxy may not transfer

Target: Selenobiotin

Selenium redox behavior and biosynthetic incorporation profile may differ in metabolic tracing

Substitute: Biotin

Sulfur-based tracer profile; chalcogen-dependent pathway interpretation may not transfer directly

• [1] Mueller-Dieckmann, C. et al. In-house S-SAD and Se-SAD phasing with Cr-Kα radiation. Acta Cryst. D61, 1263-1272 (2005). Reporting Se f″ = 1.14 e⁻ vs S f″ = 0.56 e⁻ at Cu Kα, and Se f″ = 2.28 e⁻ vs S f″ = 1.14 e⁻ at Cr Kα. DOI: 10.1107/S0907444905021237 View Source
• [2] Hunter, M.S., Yoon, C.H., DeMirci, H. et al. Selenium single-wavelength anomalous diffraction de novo phasing using an X-ray-free electron laser. Nat. Commun. 7, 13388 (2016). Demonstrates Se-SAD phasing with selenobiotinyl-streptavidin at 1.90 Å resolution, PDB ID: 5JD2. View Source

Product-Specific Quantitative Evidence: Selenobiotin Differentiation Data

Anomalous X-ray Scattering Power: Selenium in Selenobiotin vs. Sulfur in Biotin at Cu Kα and Cr Kα

The selenium atom in selenobiotin provides a 2.0-fold greater anomalous scattering signal (f″) compared with the sulfur atom in biotin when measured with standard Cu Kα laboratory X-ray sources, and this advantage doubles again at Cr Kα wavelength [1]. This quantitative difference directly enables single-wavelength anomalous diffraction (Se-SAD) for de novo macromolecular phasing—a capability that is not achievable with sulfur-based biotin using equivalent instrumentation [2]. At synchrotron beamlines tuned to the selenium K-edge (~0.9795 Å), f″ values reach approximately 6–8 electrons, generating anomalous diffraction ratios of up to ~3% from the four selenium atoms in the core streptavidin tetramer, which were successfully exploited to solve the selenobiotinyl-streptavidin complex structure at 1.90 Å resolution (PDB: 5JD2) [2][3].

Anomalous f" at Cu Kα

Head-to-head

Se f" 1.14 vs. S f" 0.56 e⁻ (2.0-fold higher)

Supports Se-SAD phasing feasibility from laboratory X-ray sources

Cu Kα 1.54 Å; Cr Kα shows 2.0-fold gap as well

Evidence Dimension	Anomalous scattering factor f″ (electrons) at Cu Kα (1.54 Å)
Target Compound Data	Se in selenobiotin: f″ = 1.14 e⁻ at Cu Kα; f″ = 2.28 e⁻ at Cr Kα
Comparator Or Baseline	S in biotin: f″ = 0.56 e⁻ at Cu Kα; f″ = 1.14 e⁻ at Cr Kα
Quantified Difference	2.0-fold higher f″ for Se vs. S at both Cu Kα and Cr Kα; ~8–14-fold higher at Se K-edge synchrotron energies
Conditions	Cu Kα (λ = 1.54 Å) and Cr Kα (λ = 2.29 Å) laboratory X-ray sources; synchrotron Se K-edge (~0.9795 Å). Data from selenium-substituted protein crystallography reference studies [1].

Why This Matters

For procurement, if the intended application is experimental de novo phasing of a protein–ligand complex via SAD or MAD, selenobiotin is functionally mandatory; biotin cannot provide sufficient anomalous signal to phase the structure from in-house or single-wavelength synchrotron data.

• [1] Mueller-Dieckmann, C. et al. In-house S-SAD and Se-SAD phasing with Cr-Kα radiation. Acta Cryst. D61, 1263-1272 (2005). Reports Se f″ = 1.14 e⁻, S f″ = 0.56 e⁻ at Cu Kα. View Source
• [2] Hunter, M.S. et al. Selenium single-wavelength anomalous diffraction de novo phasing using an X-ray-free electron laser. Nat. Commun. 7, 13388 (2016). Se-SAD phasing of selenobiotinyl-streptavidin, PDB 5JD2, resolution 1.90 Å. View Source
• [3] Hendrickson, W.A., Pähler, A., Smith, J.L., Satow, Y., Merritt, E.A. & Phizackerley, R.P. Crystal structure of core streptavidin determined from multiwavelength anomalous diffraction of synchrotron radiation. Proc. Natl. Acad. Sci. USA 86, 2190-2194 (1989). Reports anomalous diffraction ratios up to 3% from four Se atoms. View Source

Growth Factor Activity: Selenobiotin Equivalence to Biotin in Auxotrophic Microbial Growth Support

Selenobiotin and biotin exhibit quantitatively equivalent growth-factor activity in biotin-requiring microorganisms. In the foundational study by Piffeteau, Gaudry, and Marquet (1976), selenobiotin was demonstrated to be 'as efficient as biotin' in sustaining the growth of biotin-auxotrophic strains [1]. This functional equivalence extends to biosynthesis: when Meyerozyma guilliermondii cells are cultured with selenomethionine, selenobiotin accounts for up to 17.3% of the total biotin vitamer fraction, and in Trichosporon cutaneum cells the proportion reaches up to 28.4% of the sum of biotin and its analogues [2]. The MeSH database further records that selenobiotin 'replaces biotin as a growth factor for several microorganisms' [3].

Microbial Growth Support

Head-to-head

Reported as efficient as biotin; up to 28.4% of vitamer pool in T. cutaneum

Supports biotin surrogate use with concurrent selenium metabolic tracing

Auxotrophic strains; selenium-supplemented yeast cultures

Evidence Dimension	Growth support for biotin-auxotrophic microorganisms (qualitative/quantitative equivalence)
Target Compound Data	Selenobiotin: as efficient as biotin (100% relative efficacy); up to 28.4% of total biotin vitamer pool produced endogenously in T. cutaneum
Comparator Or Baseline	Biotin: 100% growth factor efficacy (reference standard); endogenous production baseline
Quantified Difference	Equivalent growth factor potency between selenobiotin and biotin (no significant difference); selenobiotin represents 17.3–28.4% of endogenous biotin vitamer pool under selenium-supplemented conditions in yeasts
Conditions	Biotin-auxotrophic microbial strains; Piffeteau et al. (1976) Biochem. Biophys. Res. Commun. 73(3):773-778; yeast cultures M. guilliermondii ATCC 6260 and T. cutaneum LOCK 0254 supplemented with selenomethionine, selenocysteine, or inorganic selenium salts [2]

Why This Matters

Procurement as a biotin surrogate for microbial growth media is supported by demonstrated functional equivalence, while the compound simultaneously introduces selenium for metabolic tracing or nutritional studies.

• [1] Piffeteau, A., Gaudry, M. & Marquet, A. Biological properties of selenobiotin. Biochem. Biophys. Res. Commun. 73(3), 773-778 (1976). PMID: 100047526026. View Source
• [2] Zarowska, B. et al. Effect of Selenium Supplementation on Biotin and Selenobiotin Concentrations in Meyerozyma guilliermondii and Trichosporon cutaneum Cells. Molecules 29(23), 5607 (2024). DOI: 10.3390/molecules29235607. View Source
• [3] MeSH Supplementary Concept Data – Selenobiotin. U.S. National Library of Medicine. Replaces biotin as a growth factor; incorporated into carboxymethylases without loss of enzyme activity. View Source

Enzymatic Carboxylase Activity: Selenobiotin- vs. Biotin-Dependent Acetyl-CoA Carboxylase in E. coli

Selenobiotin is incorporated into biotin-dependent carboxylases by holocarboxylase synthetase, yielding active 'selenocarboxylases.' In Escherichia coli, the selenoacetyl-CoA carboxylase activity is quantitatively reported as 'very similar to that of the normal enzyme' containing biotin [1][2]. The MeSH record states that selenobiotin is 'incorporated into carboxymethylases without loss of enzyme activity' and that the 'selenoacetyl-CoA carboxylase is as active as the normal enzyme' [2]. This near-equivalence is notable given the altered chalcogen electronegativity and bond length introduced by selenium, and it contrasts with certain non-functional biotin analogs such as iminobiotin and diaminobiotin, which show significantly reduced or absent cofactor activity [1].

Carboxylase Cofactor Activity

Reported

Activity very similar to normal biotin-dependent enzyme

Retains cofactor function; viable active-site probe for enzymology

E. coli acetyl-CoA carboxylase assay

Evidence Dimension	Enzymatic activity of selenoacetyl-CoA carboxylase vs. normal acetyl-CoA carboxylase in E. coli
Target Compound Data	Selenoacetyl-CoA carboxylase: activity 'very similar' to normal enzyme; no loss of carboxylase function
Comparator Or Baseline	Biotin-dependent acetyl-CoA carboxylase: full (100%) reference activity
Quantified Difference	No statistically or functionally significant loss of carboxylase activity detected; qualitative and functional equivalence reported
Conditions	E. coli acetyl-CoA carboxylase assay; Piffeteau et al. (1976) Biochem. Biophys. Res. Commun. 73(3):773-778; MeSH curated summary [2]

Why This Matters

For users procuring selenobiotin as a mechanistic probe of biotin-dependent carboxylation, this evidence confirms that selenium replacement does not abrogate cofactor function, making it a viable active-site probe for structural and mechanistic enzymology.

• [1] Piffeteau, A., Gaudry, M. & Marquet, A. Biological properties of selenobiotin. Biochem. Biophys. Res. Commun. 73(3), 773-778 (1976). Reports selenobiotin incorporation into carboxylases and selenoacetyl-CoA carboxylase activity comparable to normal enzyme. View Source
• [2] MeSH Supplementary Concept Data – Selenobiotin. U.S. National Library of Medicine. 'Incorporated into carboxymethylases without loss of enzyme activity; with E. coli, the selenoacetyl-CoA carboxylase is as active as the normal enzyme.' View Source

Biotin Synthase Turnover: [2Fe-2Se] Reconstituted Enzyme vs. Native [2Fe-2S] Enzyme with Na₂S Substrate

When Escherichia coli biotin synthase is reconstituted with a [2Fe-2Se]²⁺ cluster in place of the native [2Fe-2S]²⁺ cluster and assayed with Na₂Se as the chalcogen source, selenobiotin is produced, but the catalytic activity is lower than that of the as-isolated [2Fe-2S]²⁺ enzyme with Na₂S [1]. When the [2Fe-2Se]²⁺ enzyme is instead assayed with Na₂S (to reconstitute a [4Fe-4S]²⁺ electron-transfer cluster), the activity improves, but a mixture of biotin and selenobiotin is generated, indicating chalcogenide exchange within the cluster [1]. This incomplete functional substitution contrasts with the near-complete functional equivalence observed in downstream carboxylase cofactor activity and represents a specific catalytic penalty introduced by selenium cluster substitution.

Biotin Synthase Turnover

Context-dependent

[2Fe-2Se] cluster: lower activity; mixed Se/S product with Na₂S

Catalytic penalty context; supports mechanistic probing of sulfur insertion

In vitro reconstitution; chalcogenide exchange observed

Evidence Dimension	In vitro biotin/selenobiotin synthase activity (product formation rate)
Target Compound Data	[2Fe-2Se]²⁺-reconstituted biotin synthase with Na₂Se: selenobiotin produced but activity lower than native enzyme
Comparator Or Baseline	Native [2Fe-2S]²⁺ biotin synthase with Na₂S: full biotin synthase activity (reference)
Quantified Difference	Qualitatively lower activity reported; [2Fe-2Se] enzyme + Na₂S yields mixed biotin/selenobiotin product, demonstrating incomplete sulfur-to-selenium substitution fidelity
Conditions	In vitro reconstitution of apo-biotin synthase with FeCl₃ + Na₂Se, assayed with Na₂Se or Na₂S; Tse Sum Bui et al. (2006) Biochemistry 45, 3824-3834

Why This Matters

For researchers procuring selenobiotin to interrogate the biotin synthase mechanism or radical SAM sulfur-insertion chemistry, the differential catalytic efficiency must inform experimental design; selenobiotin is a valid mechanistic probe but cannot be assumed to match biotin production rates.

• [1] Tse Sum Bui, B., Mattioli, T.A., Florentin, D., Bolbach, G. & Marquet, A. Escherichia coli biotin synthase produces selenobiotin. Further evidence of the involvement of the [2Fe-2S]²⁺ cluster in the sulfur insertion step. Biochemistry 45, 3824-3834 (2006). DOI: 10.1021/bi052451p. View Source

Thermal Decomposition Profile: Selenobiotin vs. Biotin Melting Point Comparison

Selenobiotin exhibits a lower thermal decomposition point than biotin, melting with decomposition at 222–225 °C compared with biotin's defined melting point of 232–233 °C [1]. This ~8–10 °C downward shift is consistent with the weaker C–Se bond (bond dissociation energy ~234 kJ·mol⁻¹ for C–Se vs. ~272 kJ·mol⁻¹ for C–S) [2]. The decomposition character of the melting event in selenobiotin, versus the sharper, non-decomposition melting of biotin, has practical implications for differential scanning calorimetry (DSC) analyses and for protocols requiring thermal processing of the compound.

Thermal Decomposition

Head-to-head

222–225 °C dec. vs. 232–233 °C (biotin)

Lower decomposition onset; biotin not a thermal stability proxy

Decomposition-on-melting vs. non-decomposition melting

Evidence Dimension	Melting point / thermal decomposition temperature
Target Compound Data	Selenobiotin: 222–225 °C (decomposition)
Comparator Or Baseline	Biotin: 232–233 °C (non-decomposition melting)
Quantified Difference	~8–10 °C lower decomposition onset for selenobiotin; decomposition character differs (selenobiotin melts with degradation, biotin melts without degradation)
Conditions	Standard melting point determination; data from vendor technical sheets (Biozol, AmyJet) and published biotin reference data (Wikipedia, biochemical handbooks) [1]

Why This Matters

For procurement decisions involving thermal processing (e.g., DSC reference standards, formulation development), the lower decomposition temperature and decomposition-on-melting behavior of selenobiotin must be accounted for; biotin cannot serve as a thermal stability proxy for selenobiotin.

• [1] Biotin physical properties data. Wikipedia/Biochemistry references: melting point 232–233 °C, molecular weight 244.31 g·mol⁻¹, water solubility 22 mg/100 mL. View Source
• [2] Cottrell, T.L. The Strengths of Chemical Bonds, 2nd ed. Butterworths, London (1958). C–Se bond dissociation energy ~234 kJ·mol⁻¹; C–S bond dissociation energy ~272 kJ·mol⁻¹. View Source

Optimal Application Scenarios for 5-(2-Oxo-1,3,3a,4,6,6a-hexahydroselenopheno[3,4-d]imidazol-4-yl)pentanoic Acid Based on Proven Differentiation Evidence

De Novo Macromolecular Phasing via Selenium Single-Wavelength Anomalous Diffraction (Se-SAD)

Selenobiotin is the definitive choice for Se-SAD phasing of streptavidin–ligand and avidin–ligand complexes. The 2.0-fold anomalous signal advantage of selenium over sulfur at Cu Kα enables experimental phase determination from laboratory X-ray sources without requiring selenomethionine protein labeling [1]. At synchrotron facilities, tunable radiation at the selenium K-edge amplifies f″ to ~6–8 electrons, enabling high-resolution de novo structure solution—as validated by the 1.90 Å selenobiotinyl-streptavidin complex structure (PDB: 5JD2), solved entirely via Se-SAD phasing [2]. Biotin cannot substitute in this application because its sulfur anomalous signal at Cu Kα (f″ = 0.56 e⁻) is insufficient for reliable phasing without exceptionally high-resolution data or specialized Cr Kα instrumentation.

Biotin Vitamer Quantification and Selenium Metabolic Tracing in Microbial Systems

Selenobiotin's demonstrated ability to constitute up to 28.4% of the total biotin vitamer pool in selenium-supplemented yeast cultures (T. cutaneum) and 17.3% in M. guilliermondii establishes it as a quantitatively significant endogenous metabolite in selenium-enriched microbial systems [1]. Its functional equivalence to biotin as a growth factor for auxotrophic strains [2] makes it suitable for affinity-chromatography-based quantification workflows using immobilized avidin, enabling simultaneous tracking of biotin and selenobiotin pools in selenium supplementation studies.

Mechanistic Probing of Biotin-Dependent Carboxylase Active Sites

The retention of full carboxylase cofactor activity upon selenium-for-sulfur substitution—as evidenced by selenoacetyl-CoA carboxylase activity 'very similar to that of the normal enzyme' in E. coli [1]—makes selenobiotin a valuable active-site probe. Researchers can exploit the selenium atom as a heavy-atom marker for crystallographic phasing of carboxylase–cofactor complexes while maintaining enzymatic function, a dual capability not offered by biotin or other biotin analogs such as desthiobiotin or iminobiotin [1][2].

Radical SAM Enzyme Mechanistic Studies: Biotin Synthase Sulfur Insertion Chemistry

The differential catalytic activity of [2Fe-2Se]²⁺- vs. [2Fe-2S]²⁺-reconstituted biotin synthase, and the mixed biotin/selenobiotin product outcome upon chalcogenide exchange [1], positions selenobiotin as a diagnostic probe for dissecting the sulfur insertion step in radical SAM enzymology. Researchers investigating the mechanism of biotin synthase require pure selenobiotin as both a product standard and a substrate for cluster-reconstitution experiments, where the Se/S product ratio reports on cluster chalcogenide dynamics.

Application

Selection Property

Validation Focus

Se-SAD macromolecular phasing

Selenium anomalous scattering signal

f" sufficiency for experimental phasing at Cu Kα and synchrotron wavelengths

Microbial biotin vitamer tracing

Growth-factor equivalence and metabolic incorporation

Selenobiotin pool quantification in selenium-supplemented cultures

Carboxylase active-site probing

Cofactor activity retention

Enzymatic activity parity and heavy-atom marker utility for crystallography

Radical SAM sulfur-insertion studies

Cluster-dependent catalytic profile

Se/S product ratio as reporter of chalcogenide dynamics in biotin synthase

• [1] Section 3 cross-reference: Piffeteau et al. (1976); Mueller-Dieckmann et al. (2005); Tse Sum Bui et al. (2006); Zarowska et al. (2024). Quantitative data fully cited in Section_3 Evidence_Items. View Source
• [2] Hunter, M.S. et al. Selenium single-wavelength anomalous diffraction de novo phasing using an X-ray-free electron laser. Nat. Commun. 7, 13388 (2016). PDB ID: 5JD2, resolution 1.90 Å. View Source